![molecular formula C11H13ClN2 B6635472 4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline](/img/structure/B6635472.png)
4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, cancer growth, and bacterial infection.
Biochemical and Physiological Effects
Studies have shown that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells and inhibit the growth of certain bacterial strains. Additionally, it has been shown to improve memory retention and cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline in lab experiments is its versatility. It can be used in various assays to study its effects on different biological systems. However, one limitation is that the compound is not readily available and can be difficult and expensive to synthesize.
Future Directions
There are several future directions for research on 4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline. One area of interest is its potential use in developing new anti-inflammatory drugs. Another direction is to study its effects on other diseases and disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.
In conclusion, 4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline is a chemical compound that has shown promise in various scientific research applications. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a potential candidate for developing new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential in other areas of medicine.
Synthesis Methods
The synthesis of 4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline involves the reaction of 2,3-diaminopyridine with acryloyl chloride in the presence of a base. The resulting product is then treated with thionyl chloride and 3-chloropropene to yield the final compound.
Scientific Research Applications
The compound has been studied for its potential use in treating various diseases and disorders. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties. Studies have also shown that it can improve cognitive function and memory retention.
properties
IUPAC Name |
4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2/c12-6-3-8-14-9-7-13-10-4-1-2-5-11(10)14/h1-6,13H,7-9H2/b6-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZASCKRZLTPKXKD-ZZXKWVIFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C2N1)CC=CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C2=CC=CC=C2N1)C/C=C/Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(E)-3-chloroprop-2-enyl]-2,3-dihydro-1H-quinoxaline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.